Cas no 98448-79-4 (N-(Azetidin-3-yl)-2,2,2-trifluoroacetamide)

N-(Azetidin-3-yl)-2,2,2-trifluoroacetamide structure
98448-79-4 structure
Product Name:N-(Azetidin-3-yl)-2,2,2-trifluoroacetamide
CAS No:98448-79-4
MF:C5H7F3N2O
MW:168.117091417313
CID:61976
PubChem ID:13401971
Update Time:2025-04-18

N-(Azetidin-3-yl)-2,2,2-trifluoroacetamide Chemical and Physical Properties

Names and Identifiers

    • N-(Azetidin-3-yl)-2,2,2-trifluoroacetamide
    • BIRMYAUDHMGEME-UHFFFAOYSA-N
    • AKOS014313396
    • CS-0304151
    • 98448-79-4
    • DTXSID70539610
    • N-(azetidin-3-yl)-2,2,2-trifluoro-acetamide
    • SB51536
    • EN300-151535
    • SCHEMBL3554554
    • DB-352408
    • MDL: MFCD12406944
    • Inchi: 1S/C5H7F3N2O/c6-5(7,8)4(11)10-3-1-9-2-3/h3,9H,1-2H2,(H,10,11)
    • InChI Key: BIRMYAUDHMGEME-UHFFFAOYSA-N
    • SMILES: FC(C(NC1CNC1)=O)(F)F

Computed Properties

  • Exact Mass: 168.05104734g/mol
  • Monoisotopic Mass: 168.05104734g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 164
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 41.1Ų

Experimental Properties

  • Density: 1.37
  • Boiling Point: 223 ºC
  • Flash Point: 88 ºC
  • Refractive Index: 1.419

N-(Azetidin-3-yl)-2,2,2-trifluoroacetamide Pricemore >>

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